BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-(3-
Methylphenyl)ethanamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-(3-Methylphenyl)ethanamine

Cat. No.: B1308325

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, experimental protocols, and potential biological significance of 1-(3-
Methylphenyl)ethanamine. The CAS number for this compound is 70138-19-1.[1][2] All
guantitative data are presented in structured tables for ease of reference. Detailed
methodologies for the synthesis, purification, and analysis of this compound are outlined.
Furthermore, this guide explores the potential interaction of 1-(3-Methylphenyl)ethanamine
with monoamine transporters based on structure-activity relationships of substituted
phenethylamines, providing a logical framework for future research in drug development.

Core Properties of 1-(3-Methylphenyl)ethanamine

1-(3-Methylphenyl)ethanamine is a primary amine belonging to the phenethylamine class of
compounds. Its core structure consists of a phenyl ring substituted with a methyl group at the
meta position, attached to an ethylamine side chain.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-(3-Methylphenyl)ethanamine is
provided in the table below. While experimental data for some properties are not readily
available in the literature, computed values from reliable sources are included.
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Property Value Source
CAS Number 70138-19-1 [1112]
Molecular Formula CoHisN [1][2]
Molecular Weight 135.21 g/mol [1]
Physical Form Solid

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Flash Point Not applicable

Safety Information

1-(3-Methylphenyl)ethanamine is classified as a combustible solid. For detailed safety and
handling information, it is recommended to consult the Safety Data Sheet (SDS) provided by
the supplier.

Experimental Protocols

This section outlines detailed methodologies for the synthesis, purification, and analysis of 1-
(3-Methylphenyl)ethanamine, adapted from established procedures for structurally related
compounds.

Synthesis via Reductive Amination

A common and effective method for the synthesis of 1-(3-Methylphenyl)ethanamine is the
reductive amination of 3-methylacetophenone. This two-step, one-pot reaction involves the
formation of an imine intermediate followed by its reduction to the corresponding amine.

Experimental Workflow for Reductive Amination
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Step 1: Imine Formation

Ammonia

Reaction

Reaction

3-Methylacetophenone

EEEE—

Imine Intermediate

Reduction

Step 2: Reduction

Reducing Agent

Reduction

—>

Crude Product

1-(3-Methylphenyl)ethanamine

Hot Solvent

Dissolution

Cooling

Filtration

Pure Crystals

Impurities in Filtrate

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation P> Derivatization P>-| GC Injection | GC Separation P MS Detection P> Data Analysis

Presynaptic Neuron

1-(3-Methylphenyl)ethanamine

Inhibition of Reuptake

Monoamine Transporter (DAT, NET, or SERT)

Synaptic Cleft

Increased Monoamine Concentration

ctivation

Postsynaptic Neuron

Postsynaptic Receptors

l

Downstream Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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